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Compound of Interest

Compound Name: Ammonia borane

Cat. No.: B087494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of ammonia borane (NH₃BH₃). Adherence to these procedures

is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Properties
Ammonia borane is a flammable, solid chemical compound with specific hazards that

necessitate careful handling.[1][2][3][4] It is harmful if swallowed or inhaled and can cause skin

and eye irritation.[1][2][3][4] Understanding its properties is the first step toward safe laboratory

practices.

Table 1: Physicochemical Properties and Hazards of Ammonia Borane
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Property Data Citations

Appearance Colorless to white solid [5]

Molecular Formula BH₆N [3]

Molecular Weight 30.87 g/mol [6]

Melting Point ~104 °C (decomposes) [1]

Stability

Stable under recommended

storage conditions; may

decompose if heated.[6][7]

[6][7]

Reactivity

Reacts with water.

Incompatible with strong

oxidizing agents, strong acids,

and moist air.[4][7]

[4][7]

Hazardous Decomposition

Upon heating, can release

hydrogen, ammonia, and

boron oxides.[4][7]

[4][7]

Table 2: GHS Hazard Classification for Ammonia Borane
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Hazard Class Hazard Statement GHS Pictogram Citations

Flammable solids
H228: Flammable

solid
GHS02 [1][2][3][4]

Acute toxicity, Oral
H302: Harmful if

swallowed
GHS07 [1][2][3][4]

Acute toxicity,

Inhalation

H332: Harmful if

inhaled
GHS07 [1][3][4]

Skin

corrosion/irritation

H315: Causes skin

irritation
GHS07 [1][2]

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation
GHS07 [1][2]

Specific target organ

toxicity, single

exposure

H335: May cause

respiratory irritation
GHS07 [2]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling ammonia borane to

determine the appropriate level of PPE. The following table summarizes the recommended

equipment for routine operations and emergency situations.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Routine Handling
in a Controlled
Environment (e.g.,
Fume Hood)

Emergency
Situation (e.g.,
Large Spill or Fire)

Citations

Eye/Face

ANSI-approved safety

glasses with side

shields or chemical

splash goggles.

Chemical splash

goggles and a full-

face shield.

[8][9][10]

Hand

Chemical-resistant

nitrile rubber gloves

(minimum 0.11 mm

thickness). Inspect

gloves before each

use.

Heavy-duty, chemical-

resistant gloves (e.g.,

neoprene or nitrile).

Consider double-

gloving.

[3][8][9][10]

Body

Flame-resistant lab

coat, long-sleeved

clothing.

Fully encapsulated,

chemical-resistant suit

(e.g., Level A or B).

[8][9]

Respiratory

Not typically required

if handled in a

properly functioning

chemical fume hood.

A dust mask (N95/P1)

may be used for

nuisance dust.[3]

Positive-pressure, full-

facepiece self-

contained breathing

apparatus (SCBA). An

air-purifying respirator

(APR) is insufficient

for high

concentrations.

[3][8][9][11]

Footwear Closed-toe shoes.
Chemical-resistant

boots with steel toes.
[8]

Operational Plan: Safe Handling Workflow
A systematic approach is essential when working with ammonia borane. All handling of solid

ammonia borane should be performed in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[3][12]
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Step-by-Step Handling Protocol:

Preparation:

Conduct a pre-task safety review.

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as specified in Table 3.

Dispensing:

Ammonia borane is a hygroscopic solid; minimize its exposure to the atmosphere.[3][7]

Use spark-resistant tools for transferring the solid.

Weigh the required amount in a tared, sealed container to avoid dust generation.

Close the primary container immediately after dispensing.

Reaction Setup:

If used in a reaction, add the solid in small portions to control the reaction rate and any

potential off-gassing, as hydrogen gas can be released.[12]

Maintain an inert atmosphere (e.g., nitrogen or argon) if the reaction is sensitive to air or

moisture.[3][7]

Post-Handling:

Decontaminate any surfaces that may have come into contact with ammonia borane.

Clean all equipment thoroughly.

Segregate waste into designated, labeled containers.

Storage:
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Store ammonia borane in a cool, dry, well-ventilated area away from incompatible

materials.[3][6]

Keep containers tightly closed and, for long-term storage, consider storing under an inert

gas like nitrogen.[3][7]
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1. Preparation

2. Handling in Fume Hood

3. Post-Handling & Storage
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Caption: Workflow for safely handling ammonia borane in a lab setting.
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Emergency Response and Disposal Plans
Preparedness for unexpected events is a cornerstone of laboratory safety.

Emergency Response
Immediate and correct action is crucial in an emergency.

Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection if the spill is large or dust is

airborne.[4]

Prevent dust formation.[3][6]

Carefully sweep up the spilled solid using non-sparking tools.[3][6]

Place the material into a suitable, labeled container for disposal.[3][6]

Clean the spill area with a damp cloth (use water with caution, as it can react) and

decontaminate.

Fire:

Ammonia borane is a flammable solid.

Use a Class D fire extinguisher, dry chemical powder, sand, or carbon dioxide.[7] Do NOT

use water.

If the fire is large, evacuate the area and call emergency services.

Personal Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek medical attention.[3][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://jsc-aviabor.com/assets/files/sds/Ammonia-borane-ver.-2.0.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202750/Borane_ammonia_complex_BH3-NH3.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202750/Borane_ammonia_complex_BH3-NH3.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202750/Borane_ammonia_complex_BH3-NH3.pdf
https://www.benchchem.com/product/b087494?utm_src=pdf-body
https://www.canbipharm.com/uploads/chemicals/pdf/GFS13774-81-7.pdf
https://www.chemicalbook.com/msds/borane-ammonia-complex.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202750/Borane_ammonia_complex_BH3-NH3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with

soap and plenty of water.[3][6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids open. Seek immediate medical attention.[3][6][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[3][7]

Spill Response Personal Exposure
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Caption: Logic diagram for responding to ammonia borane-related incidents.
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All waste containing ammonia borane must be treated as hazardous.

Segregation: Collect all ammonia borane waste, including contaminated materials like

gloves and wipes, in a dedicated, clearly labeled, and sealed hazardous waste container.

Labeling: The container must be labeled "Hazardous Waste - Flammable Solid, Toxic" and

include the chemical name "Ammonia Borane".

Compatibility: Do not mix ammonia borane waste with other waste streams, especially

acidic or oxidizing materials, to prevent violent reactions.[12]

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.[3] Follow all local, state, and federal

regulations for hazardous waste disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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